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Compound of Interest

Compound Name: 6-Methyipicolinic acid

Cat. No.: B184593

This technical guide provides a comprehensive overview of the melting and boiling point data
for 6-Methylpicolinic acid (CAS No. 934-60-1). It is intended for researchers, scientists, and
professionals in drug development who require accurate physical property data and
standardized experimental methodologies.

Physicochemical Data of 6-Methylpicolinic Acid

6-Methylpicolinic acid, also known as 6-methyl-2-pyridinecarboxylic acid, is a substituted
pyridine derivative. Its physical properties, particularly its melting and boiling points, are crucial
for its purification, handling, and application in various chemical syntheses.

The reported values for the melting and boiling points of 6-Methylpicolinic acid are
summarized below. It is important to note the variation in reported melting points and the
pressure-dependent nature of the boiling point.
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Parameter Value Conditions
Melting Point 130 °C Not specified
120-127 °C Not specified[1]

127.0-132.0 °C Not specified[2]

Boiling Point 100 °C at 4.5 mmHg[3][4]
283.6 °C at 760 mmHg[1]

Experimental Protocols

Standardized methodologies are critical for obtaining reliable and reproducible melting and
boiling point data. The following are detailed protocols for these determinations.

The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 6-Methylpicolinic acid, finely powdered

Mortar and pestle

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of 6-Methylpicolinic acid is finely ground using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, forcing a small amount of the solid into the tube. The tube is then inverted and

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemnet.com/cas/en/934-60-1/6-Methylpicolinic-acid.html
https://www.tcichemicals.com/IN/en/p/M0873
https://www.fishersci.co.uk/gb/en/browse/cas/934-60-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2483171.htm
https://www.chemnet.com/cas/en/934-60-1/6-Methylpicolinic-acid.html
https://www.benchchem.com/product/b184593?utm_src=pdf-body
https://www.benchchem.com/product/b184593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

tapped gently to pack the sample into the sealed end. A sample height of 2-4 mm is optimal.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is positioned to ensure its bulb is at the same level as the
sample.

o Heating: The apparatus is heated at a controlled rate. A rapid heating rate can be used
initially to approach the expected melting point, followed by a slower rate (1-2 °C per minute)
as the melting point is neared.

o Observation: The temperature at which the first liquid droplet is observed is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

For determining the boiling point at atmospheric pressure (760 mmHg), a standard distillation
setup is used. For reduced pressure measurements, a vacuum distillation apparatus is
required.

Apparatus:

Round-bottom flask

 Distillation head with a thermometer adapter

o Condenser

e Receiving flask

e Heat source (e.g., heating mantle)

 Boiling chips

o Thermometer (calibrated)

e (For vacuum distillation) Vacuum pump, manometer, and vacuum adapter

Procedure:
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o Apparatus Assembly: The 6-Methylpicolinic acid sample is placed in the round-bottom flask
along with a few boiling chips to ensure smooth boiling. The distillation apparatus is
assembled.

o Heating: The flask is heated gently. The temperature of the vapor is monitored with the
thermometer, ensuring the top of the bulb is level with the side arm of the distillation head.

o Equilibrium: The boiling point is the temperature at which the vapor and liquid phases are in
equilibrium. This is indicated by a stable temperature reading on the thermometer while the
liquid is actively boiling and condensing.

o Pressure Correction (if necessary): If the atmospheric pressure is not exactly 760 mmHg, a
pressure correction can be applied using a nomograph or the Clausius-Clapeyron equation
to normalize the boiling point. For vacuum distillation, the pressure is controlled by the
vacuum pump and measured with a manometer.

Workflow Visualization

The logical workflow for the determination of the physicochemical properties of a compound
like 6-Methylpicolinic acid is depicted below.
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Caption: Workflow for Physicochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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